Cas no 886360-63-0 (1-Methyl-3-(trifluoromethyl)-1H-thieno-2,3-cpyrazole-5-carbohydrazide)

• Product Name: 1-Methyl-3-(trifluoromethyl)-1H-thieno-2,3-cpyrazole-5-carbohydrazide
• CAS No: 886360-63-0
• MF: C₈H₇F₃N₄OS
• MW: 264.227589845657
• MDL: MFCD04973722
• CID: 3061108
• PubChem ID: 2783035
• Update Time: 2025-09-18

1-Methyl-3-(trifluoromethyl)-1H-thieno-2,3-cpyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(trifluoromethyl)-1H-thieno-[2,3-c]pyrazole-5-carbohydrazide
• SB86251
• 1-Methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carbohydrazide
• AKOS005070281
• 3X-0720
• 1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole-5-carbohydrazide
• CS-0330609
• 886360-63-0
• MFCD04973722
• 1-Methyl-3-(trifluoromethyl)-1H-thieno-2,3-cpyrazole-5-carbohydrazide

• MDL： MFCD04973722
• Inchi： 1S/C8H7F3N4OS/c1-15-7-3(5(14-15)8(9,10)11)2-4(17-7)6(16)13-12/h2H,12H2,1H3,(H,13,16)
• InChI Key： WHPCIZFTGYFQNY-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2C(C(F)(F)F)=NN(C)C1=2

Computed Properties

• Exact Mass: 264.02926652Da
• Monoisotopic Mass: 264.02926652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 218-220°C

1-Methyl-3-(trifluoromethyl)-1H-thieno-2,3-cpyrazole-5-carbohydrazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT